Cas no 2171288-75-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid
• CAS No: 2171288-75-6
• MF: C₂₆H₂₃FN₂O₅
• MW: 462.469630479813
• CID: 5949252
• PubChem ID: 165875176
• Update Time: 2025-05-22

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid
• EN300-1497133
• 2171288-75-6
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-fluorobenzoic acid

• Inchi： 1S/C26H23FN2O5/c1-2-23(24(30)28-15-11-12-20(25(31)32)22(27)13-15)29-26(33)34-14-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-13,21,23H,2,14H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t23-/m0/s1
• InChI Key： HBZAVVBBGXPALA-QHCPKHFHSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 462.15910000g/mol
• Monoisotopic Mass: 462.15910000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid

Comprehensive Overview of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid (CAS No. 2171288-75-6)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid (CAS No. 2171288-75-6) is a specialized fluorinated benzoic acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique Fmoc-protected amino acid moiety, making it invaluable for solid-phase peptide synthesis (SPPS). Its structural complexity and functional versatility have garnered significant attention in drug discovery and bioconjugation applications, aligning with current trends in targeted therapeutics and precision medicine.

The growing demand for high-purity building blocks in biopharmaceuticals has elevated the importance of compounds like 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid. Researchers frequently search for "Fmoc-amino acid derivatives" or "fluorinated peptide linkers" to enhance drug delivery systems, reflecting its relevance in modern bioconjugation strategies. Its CAS No. 2171288-75-6 serves as a critical identifier in chemical databases, ensuring traceability in GMP-compliant production.

From a synthetic chemistry perspective, this compound's 2-fluorobenzoic acid core contributes to improved metabolic stability in peptide-based drugs—a hot topic in ADME optimization. The Fmoc group (9H-fluoren-9-ylmethoxycarbonyl) offers orthogonal protection during stepwise peptide assembly, addressing common challenges like "side-chain deprotection" and "racemization control." Such features make it indispensable for developing next-generation biologics, including antibody-drug conjugates (ADCs) and peptide vaccines.

Analytical studies highlight its utility in HPLC purification and mass spectrometry characterization, crucial for quality control in API manufacturing. The fluorine atom introduces distinct electronic effects, influencing hydrogen bonding patterns—a key consideration for "structure-activity relationship (SAR) studies." This aligns with industry searches for "fluorine in drug design" and "bioisosteric replacements," underscoring its role in medicinal chemistry innovation.

In academic research, CAS 2171288-75-6 is frequently cited for constructing fluorescent probes and enzyme inhibitors. Its compatibility with click chemistry protocols meets the demand for "modular synthesis approaches," while the carboxylic acid terminus enables facile ligand coupling. These attributes resonate with trending topics like "fragment-based drug discovery" and "theranostic agents," positioning it as a multifunctional scaffold.

Regulatory-wise, the compound's non-hazardous profile (per GHS classification) facilitates global procurement. Its storage stability under nitrogen atmosphere and solubility in polar aprotic solvents (e.g., DMF, DMSO) are frequently queried by practitioners optimizing large-scale peptide production. Such technical nuances are critical for CMOs and research consortia focusing on continuous manufacturing.

Emerging applications in PROTAC technology and peptide-drug conjugates further amplify the significance of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-fluorobenzoic acid. The fluorine atom's role in improving membrane permeability addresses persistent challenges in CNS drug development—a subject of numerous "blood-brain barrier penetration" queries. This synergy between molecular design and therapeutic needs exemplifies its translational research potential.

In conclusion, CAS 2171288-75-6 represents a cutting-edge chemical tool bridging organic synthesis and biomedical innovation. Its tailored properties cater to evolving needs in personalized medicine and combinatorial chemistry, solidifying its status as a keystone reagent in contemporary life science research.